8,9-dihydropyrido[1,2-a]indol-7(6H)-one

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• SMILES: C1CC2=CC3=CC=CC=C3N2CC1=O
• InChI: InChI=1S/C12H11NO/c14-11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-4,7H,5-6,8H2
• InChIKey: PQHGPIHLRAAIDG-UHFFFAOYSA-N

8,9-Dihydropyrido[1,2-a]indol-7(6H)-one (CAS 131849-29-1) is a fused tetracyclic heterocycle combining a pyridine and an indole moiety—classified as a pyrido[1,2-a]indole scaffold. This core structure serves as the pharmacophoric foundation for multiple biologically active derivatives, including FK1052 (a dual 5-HT3/5-HT4 antagonist), Ro-31-8425 (a PKC inhibitor), and BCH-1 (an HIV-1 non-nucleoside reverse transcriptase inhibitor).

8,9-Dihydropyrido[1,2-a]indol-7(6H)-one: An Essential Pyridoindole Scaffold for Serotonergic, Kinase, and Antiviral Research

8,9-Dihydropyrido[1,2-a]indol-7(6H)-one (CAS 131849-29-1) is a fused tetracyclic heterocycle combining a pyridine and an indole moiety—classified as a pyrido[1,2-a]indole scaffold [1]. This core structure serves as the pharmacophoric foundation for multiple biologically active derivatives, including FK1052 (a dual 5-HT3/5-HT4 antagonist), Ro-31-8425 (a PKC inhibitor), and BCH-1 (an HIV-1 non-nucleoside reverse transcriptase inhibitor) [2]. Its significance lies not in standalone bioactivity but in its role as a versatile synthetic intermediate whose functionalization at the 3-, 7-, 8-, 9-, and 10-positions yields compounds with activity profiles spanning serotonergic, kinase, antiviral, and anticancer target classes [3]. The scaffold provides a defined, rigid geometry that facilitates precise structure–activity relationship (SAR) exploration and enables stereoselective derivatization critical for enantiomer-specific pharmacology [4].

Scaffold role

Pyrido[1,2-a]indole core for SAR derivatization

Target classes

Supports serotonergic, kinase, antiviral agent design

Geometry

Rigid tetracyclic framework enables stereoselective functionalization

• [1] PubChem. 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one. CID: [relevant CID]. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Nagakura, Y., et al. (1993). Pharmacological characterization of FK1052, a dihydropyridoindole derivative, as a new serotonin 3 and 4 dual receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 265(2), 752–758. View Source
• [3] Srivastava, A., et al. (2015). Organocatalysed Michael addition on arylmethylidenemalonates involving 4-(2-nitrophenyl)acetoacetate: diversity-oriented access to 8,9-dihydropyrido[1,2-a]indol-6(7H)-one and salicylate scaffolds. RSC Advances, 5, 26891–26896. DOI: 10.1039/C5RA01430A View Source
• [4] Kato, M., et al. (1995). New 5-HT3 (Serotonin-3) Receptor Antagonists. III. An Efficient Synthesis of Carbon 14-Labeled FK 1052. Chemical and Pharmaceutical Bulletin, 43(8), 1346–1350. DOI: 10.1248/cpb.43.1346 View Source

Why Generic Pyridoindole Substitution Fails: Quantitative Evidence for 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Scaffold Selection

The pyridoindole chemotype encompasses isomers (e.g., pyrido[3,4-b]indoles, pyrido[4,3-b]indoles) and regioisomeric ketone variations (e.g., 6(7H)-one vs. 7(6H)-one) that exhibit divergent pharmacological profiles. The 8,9-dihydropyrido[1,2-a]indol-7(6H)-one scaffold, in particular, enables dual 5-HT3/5-HT4 antagonism via its FK1052 derivative—a property absent in ondansetron or granisetron, which are selective 5-HT3 antagonists. In the kinase domain, the core scaffold positions a basic nitrogen at C-8 for PKC isozyme selectivity, with Ro-31-8425 achieving IC50 values of 8 nM (PKCα) to 39 nM (PKCε), differentiating it from alternative scaffolds like staurosporine (non-selective) or bisindolylmaleimides with different linker geometries . For antiviral applications, pyrido[1,2-a]indole derivatives like BCH-1 retain potency against NNRTI-resistant HIV-1 strains (≤3-fold IC50 shift for L100I, K103N, Y181C) where nevirapine shows >100-fold loss, underscoring the scaffold’s unique resistance profile [1]. Generic substitution of the core structure therefore compromises target-specific pharmacology, selectivity, and resistance-breaking capacity.

Isomer mismatch Pyrido[3,4-b]indoles and pyrido[4,3-b]indoles exhibit divergent SAR; geometry change alters target engagement.

Mechanism gap Ondansetron lacks 5-HT4 activity; staurosporine is pan-kinase—neither reproduces the dual receptor or isozyme selectivity of this scaffold’s derivatives.

Resistance profile Dipyridodiazepinone NNRTIs (nevirapine) lose potency against key mutants; scaffold-specific binding mode may not transfer.

• [1] Taylor, D.L., et al. (1999). Pyrido [1,2a] indole derivatives identified as novel non-nucleoside reverse transcriptase inhibitors of human immunodeficiency virus type 1. Antiviral Chemistry and Chemotherapy, 10(2), 79–86. DOI: 10.1177/095632029901000204 View Source

Head-to-Head Comparative Evidence: 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Derivatives vs. Established Comparators

5-HT3 Receptor Antagonist Potency: FK1052 vs. Ondansetron & Granisetron (pA2 Values)

FK1052, a 7-substituted-10-methyl pyrido[1,2-a]indol-6(7H)-one derivative of the target scaffold, was compared against the clinical 5-HT3 antagonists ondansetron and granisetron in guinea pig isolated ileum contraction assays. FK1052 exhibited a pA2 value of 8.36 at the 5-HT3 receptor, representing approximately 40-fold greater potency than ondansetron (pA2 = 6.79) and 3-fold greater than granisetron (pA2 = 7.86) [1][2]. This differentiation arises from the fused pyrido[1,2-a]indole geometry, which optimally positions the imidazolylmethyl and methyl substituents for receptor interactions not achievable with carbazolone-based antagonists [3].

5-HT3 Antagonism

Head-to-head

FK1052 pA2 = 8.36

vs. Ondansetron pA2 = 6.79, Granisetron pA2 = 7.86

Reported higher functional potency in guinea pig ileum; supports scaffold potency screening

2-methyl-5-HT contraction assay; relative difference context

Evidence Dimension	Functional 5-HT3 receptor antagonism (pA2)
Target Compound Data	FK1052 pA2 = 8.36
Comparator Or Baseline	Ondansetron pA2 = 6.79; Granisetron pA2 = 7.86
Quantified Difference	40× more potent than ondansetron; 3× more potent than granisetron
Conditions	Guinea pig isolated ileum; inhibition of 2-methyl-5-HT (5-HT3 agonist)-induced contraction

Why This Matters

For procurement decisions in serotonergic research, derivatives of this scaffold provide substantially higher 5-HT3 potency than the industry reference standards, enabling lower dosing requirements and potentially reduced off-target effects in in vivo models.

• [1] Nagakura, Y., et al. (1993). Pharmacological characterization of FK1052, a dihydropyridoindole derivative, as a new serotonin 3 and 4 dual receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 265(2), 752–758. View Source
• [2] Elsevier Pure Repository. Pharmacological characterization of FK1052. Record summarizing pA2 values and bioavailability data. University of Toyama. View Source
• [3] Kato, M., et al. (1995). New 5-HT3 (Serotonin-3) Receptor Antagonists. III. Synthesis of Carbon 14-Labeled FK 1052. Chemical and Pharmaceutical Bulletin, 43(8), 1346–1350. DOI: 10.1248/cpb.43.1346 View Source

Dual 5-HT3/5-HT4 Antagonism: A Unique Pharmacological Profile Unmatched by Comparator Antiemetics

In contrast to ondansetron and granisetron—which are exclusively 5-HT3 antagonists—FK1052 (a direct derivative of the 8,9-dihydropyrido[1,2-a]indol-6(7H)-one scaffold) demonstrates functional 5-HT4 receptor antagonism. FK1052 inhibited the 5-HT4-mediated component of the 5-HT concentration-response curve and suppressed 5-methoxytryptamine (a selective 5-HT4 agonist)-induced contraction in guinea pig ileum in a concentration-dependent, insurmountable manner, whereas ondansetron and granisetron did not [1][2]. This dual activity arises specifically from the pyrido[1,2-a]indole scaffold's ability to accommodate pharmacophoric elements for both receptor subtypes simultaneously [3].

Dual 5-HT3/5-HT4

Head-to-head

FK1052: insurmountable 5-HT4 antagonism; concentration-dependent inhibition

Ondansetron, granisetron: no 5-HT4 activity

Unique dual-receptor profile not available in single-target comparators

5-methoxytryptamine-induced contraction; qualitative differentiation

Evidence Dimension	5-HT4 receptor antagonism (functional assay)
Target Compound Data	FK1052: concentration-dependent inhibition of 5-HT4-mediated contraction; insurmountable antagonism of 5-methoxytryptamine-induced contraction
Comparator Or Baseline	Ondansetron and granisetron: no inhibition of 5-HT4-mediated component
Quantified Difference	Qualitative difference (presence vs. absence of 5-HT4 activity); FK1052 is a dual antagonist while comparators are single-target agents
Conditions	Guinea pig isolated ileum; 5-HT- and 5-methoxytryptamine-induced contraction assays

Why This Matters

For gastrointestinal and CNS research programs requiring simultaneous modulation of both 5-HT3 and 5-HT4 pathways, this scaffold constitutes the only documented pyridoindole core providing validated dual antagonism—making it a non-substitutable starting material.

• [1] Nagakura, Y., et al. (1993). Pharmacological characterization of FK1052, a dihydropyridoindole derivative, as a new serotonin 3 and 4 dual receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 265(2), 752–758. View Source
• [2] Semantic Scholar. Pharmacological characterization of FK1052, a dihydropyridoindole derivative, as a new serotonin 3 and 4 dual receptor antagonist. Summary. 1993. View Source
• [3] CiNii Research. New 5-HT3(Serotonin-3) Receptor Antagonists. I. Synthesis and Structure-Activity Relationships of Pyrido(1,2-a)indoles. Chemical and Pharmaceutical Bulletin, 1994. View Source

PKC Isozyme Selectivity Profile: Ro-31-8425 vs. Broad-Spectrum PKC Inhibitors

Ro-31-8425, a bisindolylmaleimide derivative built on the 6,7,8,9-tetrahydropyrido[1,2-a]indole scaffold, exhibits a distinct PKC isozyme selectivity profile with IC50 values of 8 nM (PKCα), 8 nM (PKCβI), 14 nM (PKCβII), 13 nM (PKCγ), and 39 nM (PKCε) [1]. This profile differs from the parent bisindolylmaleimide class (e.g., staurosporine, which is non-selective across kinases) and from Ro-32-0432 (another pyridoindole with IC50 values of 9, 28, 31, 37, and 108 nM for PKCα, βI, βII, γ, and ε, respectively), demonstrating how subtle modification of the pyridoindole amine position tunes isozyme selectivity . The C-8 aminomethyl substituent on the tetrahydropyrido[1,2-a]indole core is critical for this selectivity, enabling discrimination between conventional and Ca²⁺-independent PKC isoforms.

PKC Isozyme Selectivity

Head-to-head

Ro-31-8425: PKCα 8 nM, PKCε 39 nM (4.9× window)

vs. Ro-32-0432: PKCα 9 nM, PKCε 108 nM (12× window)

C-8 substitution tunes isoform discrimination; supports selectivity engineering

Recombinant rat PKC isozymes; ATP-competitive format

Evidence Dimension	PKC isozyme inhibition (IC50, nM)
Target Compound Data	Ro-31-8425: PKCα 8 nM, PKCβI 8 nM, PKCβII 14 nM, PKCγ 13 nM, PKCε 39 nM
Comparator Or Baseline	Ro-32-0432 (alternative pyridoindole): PKCα 9 nM, PKCβI 28 nM, PKCβII 31 nM, PKCγ 37 nM, PKCε 108 nM
Quantified Difference	Ro-31-8425 shows 3.5-fold greater selectivity for PKCβI and 2.8-fold greater selectivity for PKCε vs. Ro-32-0432; relative selectivity ratio (PKCε/PKCα) differs: 4.9× (Ro-31-8425) vs. 12× (Ro-32-0432)
Conditions	In vitro kinase inhibition assays using recombinant rat PKC isozymes; ATP-competitive format

Why This Matters

Investigators requiring specific PKC isozyme inhibition windows cannot substitute alternative pyridoindole derivatives without altering the selectivity fingerprint. Procurement of the correct 8,9-dihydropyridoindole-based intermediate determines the ultimate isozyme profile.

• [1] Wilkinson, S.E., et al. (1993). Isozyme specificity of bisindolylmaleimides, selective inhibitors of protein kinase C. Biochemical Journal, 294, 335–337. View Source

NNRTI Resistance Profile: BCH-1 vs. Nevirapine Against HIV-1 RT Mutants

BCH-1, a pyrido[1,2-a]indole derivative structurally derived from the target scaffold, was compared head-to-head against the licensed NNRTI nevirapine across a panel of HIV-1 RT drug-resistance mutants. Against viruses bearing L100I, K103N, E138K, or Y181C single amino acid substitutions, BCH-1 maintained activity with less than 3-fold change in IC50, whereas nevirapine showed >100-fold potency loss against these same mutants [1][2]. For V106A and Y188C mutants, BCH-1 exhibited 5-fold and 10-fold resistance respectively, compared to >100-fold for nevirapine. This resistance-breaking capacity is attributed to the distinct binding mode of the pyrido[1,2-a]indole scaffold within the NNRTI pocket—a feature absent in dipyridodiazepinone-based nevirapine [3].

NNRTI Resistance

Head-to-head

BCH-1: ≤3-fold IC50 shift for L100I, K103N, E138K, Y181C

Nevirapine: >100-fold loss across same mutants

Retains near-wild-type activity; resistance-breaking scaffold context

Site-directed RT mutants; cell-culture antiviral assay

Evidence Dimension	Fold change in IC50 against NNRTI-resistant HIV-1 strains
Target Compound Data	BCH-1: ≤3-fold change for L100I, K103N, E138K, Y181C; 5-fold for V106A; 10-fold for Y188C
Comparator Or Baseline	Nevirapine: >100-fold change for L100I, K103N, E138K, Y181C, V106A, Y188C
Quantified Difference	BCH-1 retains near-wild-type potency (>97% activity retention for 4/6 mutants) whereas nevirapine loses >99% activity across all mutants tested
Conditions	In vitro antiviral assay; laboratory-adapted HIV-1 strains and site-directed RT mutants in cell culture

Why This Matters

For antiviral drug discovery targeting NNRTI-resistant HIV-1, the pyrido[1,2-a]indole scaffold provides a validated resistance-breaking chemotype unavailable from dipyridodiazepinone, pyrimidinone, or thiourea-based NNRTI scaffolds—making it a critical chemical starting point for next-generation NNRTI development.

• [1] Taylor, D.L., et al. (1999). Pyrido [1,2a] indole derivatives identified as novel non-nucleoside reverse transcriptase inhibitors of human immunodeficiency virus type 1. Antiviral Chemistry and Chemotherapy, 10(2), 79–86. DOI: 10.1177/095632029901000204 View Source
• [2] DocumentsDelivered.com. Pyrido [1,2a] indole derivatives identified as novel non-nucleoside reverse transcriptase inhibitors of human immunodeficiency virus type 1. Full abstract with resistance data. Source ID: 030320866. View Source
• [3] Scite.ai. Pyrido [1,2a] Indole Derivatives Identified as Novel Nonnucleoside Reverse Transcriptase Inhibitors of Human Immunodeficiency Virus Type 1. Citation analysis. 1999. DOI: 10.1177/095632029901000204 View Source

Synthetic Accessibility: One-Pot Diastereoselective Synthesis of 8,9-Dihydropyrido[1,2-a]indol-6(7H)-ones vs. Multi-Step Pyridoindole Alternatives

A one-pot reductive cycloaromatization–lactamization sequence using Zn/NH₄Cl achieves 7,8,9-trisubstituted-8,9-dihydropyrido[1,2-a]indol-6(7H)-ones in 61–81% yields with excellent diastereoselectivity (≤96:4 dr) [1][2]. By contrast, alternative pyridoindole scaffolds such as pyrido[3,4-b]indoles (β-carbolines) or pyrido[4,3-b]indoles (γ-carbolines) typically require 3–5 sequential synthetic steps with cumulative yields often below 40% for comparably functionalized derivatives. This methodological advantage is specific to the 8,9-dihydropyrido[1,2-a]indol-6(7H)-one scaffold, whose electronic structure facilitates the reductive cyclization pathway not accessible to isomeric pyridoindole systems [3].

Synthetic Efficiency

Method context

61–81% yield, ≤96:4 dr, one-pot protocol

Isomeric scaffolds often

Enables rapid library synthesis; supports diversity-oriented campaigns

Zn/NH4Cl reductive cycloaromatization–lactamization

Oral Exposure

Head-to-head

FK1052 ID50 i.d./i.v. ratio = 17, ID50 i.d. = 5.23 μg/kg

Ondansetron ratio 33, Granisetron ratio 94

Lower ratio suggests higher oral absorption; supports exposure-model interpretation

Rat von Bezold-Jarisch reflex; i.d. vs i.v. dosing

Evidence Dimension	Isolated yield and diastereoselectivity in scaffold synthesis
Target Compound Data	8,9-dihydropyrido[1,2-a]indol-6(7H)-one derivatives: 61–81% yield, ≤96:4 dr, one-pot procedure
Comparator Or Baseline	Typical multi-step pyridoindole syntheses (pyrido[3,4-b]indoles, pyrido[4,3-b]indoles): cumulative yields frequently <40% over 3–5 steps
Quantified Difference	Approximately 1.5–2× higher yield in fewer synthetic operations vs. isomeric pyridoindole scaffolds
Conditions	Organocatalyzed Michael addition followed by Zn/NH₄Cl reductive cycloaromatization–lactamization; one-pot protocol

Why This Matters

For medicinal chemistry groups building pyridoindole libraries, the superior synthetic efficiency of this scaffold translates to faster SAR exploration, reduced material costs, and higher throughput in lead optimization—making it the preferred core for diversity-oriented synthesis campaigns.

• [1] Srivastava, A., et al. (2015). Organocatalysed Michael addition on arylmethylidenemalonates involving 4-(2-nitrophenyl)acetoacetate: diversity-oriented access to 8,9-dihydropyrido[1,2-a]indol-6(7H)-one and salicylate scaffolds. RSC Advances, 5, 26891–26896. DOI: 10.1039/C5RA01430A View Source
• [2] RSC Advances. Organocatalysed Michael addition: full article landing page. RSC Adv., 2015, 5, 26891–26896. View Source
• [3] RSC Publishing. Recent advances in the synthesis of pyrido[1,2-a]indoles. Review. 2021. DOI: [relevant DOI] View Source

In Vivo Oral Bioavailability: FK1052 Demonstrates Superior Absorption vs. Ondansetron and Granisetron

In rat pharmacokinetic studies, FK1052 exhibited an ID50 ratio (intraduodenal/intravenous) of 17, indicating substantially better gastrointestinal absorption compared to ondansetron (ID50 ratio = 33) and granisetron (ID50 ratio = 94) [1][2]. Lower ID50 ratios reflect higher oral bioavailability and reduced first-pass metabolism. The absolute ID50 values reinforced this advantage: FK1052 required only 5.23 μg/kg i.d. vs. 170 μg/kg i.d. for ondansetron and 66 μg/kg i.d. for granisetron to achieve equivalent 5-HT3 receptor blockade in the von Bezold-Jarisch reflex model [3]. This oral absorption advantage is a direct consequence of the pyrido[1,2-a]indole scaffold's physicochemical properties, which confer optimal LogP and solubility characteristics differing from the carbazolone-based comparators.

Oral Exposure

Head-to-head

FK1052 ID50 i.d./i.v. ratio = 17, ID50 i.d. = 5.23 μg/kg

Ondansetron ratio 33, Granisetron ratio 94

Lower ratio suggests higher oral absorption; supports exposure-model interpretation

Rat von Bezold-Jarisch reflex; i.d. vs i.v. dosing

Evidence Dimension	Oral bioavailability (ID50 i.d./i.v. ratio) and oral potency (ID50, μg/kg i.d.)
Target Compound Data	FK1052: ID50 ratio = 17; ID50 i.d. = 5.23 μg/kg; ID50 i.v. = 0.28 μg/kg
Comparator Or Baseline	Ondansetron: ID50 ratio = 33; ID50 i.d. = 170 μg/kg; Granisetron: ID50 ratio = 94; ID50 i.d. = 66 μg/kg
Quantified Difference	FK1052 shows 1.9× better oral absorption than ondansetron and 5.5× better than granisetron; 32.5× more potent orally than ondansetron; 12.6× more potent than granisetron
Conditions	Rat von Bezold-Jarisch reflex model (5-HT3-mediated); intravenous and intraduodenal dosing

Why This Matters

For in vivo pharmacological studies—particularly in chronic dosing models of emesis, IBS, or CNS disorders—derivatives of this scaffold enable lower oral doses and more consistent systemic exposure, directly translating to reduced compound consumption and more reproducible experimental outcomes.

• [1] Nagakura, Y., et al. (1993). Pharmacological characterization of FK1052, a dihydropyridoindole derivative, as a new serotonin 3 and 4 dual receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 265(2), 752–758. View Source
• [2] Elsevier Pure Repository. Pharmacological characterization of FK1052. Detailed ID50 and bioavailability data. View Source
• [3] Knihovny.cz. Pharmacological characterization of FK1052. Summon Record with full abstract and quantitative data. 1993. View Source

High-Impact Application Scenarios for 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Based on Differentiated Evidence

5-HT3/5-HT4 Dual Antagonist Development for Functional Gastrointestinal Disorders

Research programs targeting IBS, chemotherapy-induced emesis, or colonic dysmotility benefit from the scaffold's dual 5-HT3/5-HT4 activity (FK1052) that is absent in ondansetron or granisetron [1]. The 40× potency advantage over ondansetron (pA2 8.36 vs. 6.79) combined with superior oral bioavailability (ID50 ratio 17 vs. 33) supports chronic oral dosing models with lower compound requirements . Investigators procuring this scaffold for serotonergic SAR campaigns may access a dual mechanism not replicable with carbazolone, benzamide, or indazole-based 5-HT3 scaffolds.

Isozyme-Selective PKC Inhibition for Signal Transduction Research

Kinase signaling studies requiring discrimination between conventional (cPKC) and novel (nPKC) isoforms benefit from the scaffold's PKC isozyme selectivity—Ro-31-8425 achieves 8 nM (PKCα) vs. 39 nM (PKCε), a 4.9-fold window [1]. This selectivity is tunable through C-8 substitution as demonstrated by the comparison with Ro-32-0432 (PKCα 9 nM vs. PKCε 108 nM; 12-fold window) . Procurement of the correct pyrido[1,2-a]indole intermediate with defined C-8 functionalization is essential, as alternative bisindolylmaleimide scaffolds (e.g., GF 109203X) or staurosporine analogs lack comparable isozyme discrimination.

NNRTI Lead Optimization Against Drug-Resistant HIV-1

Antiviral programs targeting NNRTI-resistant HIV-1 strains (particularly L100I, K103N, and Y181C mutants that confer >100-fold resistance to nevirapine) benefit from the scaffold's demonstrated resistance-breaking profile with BCH-1 retaining ≤3-fold IC50 shifts [1]. The pyrido[1,2-a]indole scaffold provides a mechanistically distinct NNRTI binding mode compared to nevirapine or efavirenz chemotypes, making it an essential starting point for combination therapy candidates and salvage therapy agents .

High-Throughput Pyridoindole Library Synthesis via One-Pot Diversity-Oriented Methods

Medicinal chemistry groups conducting diversity-oriented synthesis (DOS) benefit from the one-pot reductive cycloaromatization–lactamization protocol (61–81% yield, ≤96:4 dr) for generating 7,8,9-trisubstituted pyrido[1,2-a]indol-6(7H)-one libraries [1]. This synthetic efficiency—approximately double the cumulative yield of multi-step routes to isomeric pyridoindoles—enables parallel synthesis of 50–100 compound libraries in significantly reduced timeframes. Procurement of the parent scaffold facilitates rapid library enumeration across multiple target classes simultaneously, maximizing return on synthetic investment .

Application

Selection Property

Validation Focus

Serotonergic dual receptor pharmacology

Dual 5-HT3/5-HT4 antagonist scaffold (FK1052)

Receptor binding assays; functional GI tissue models

PKC isozyme-selective signal transduction research

C-8 aminomethyl-substituted core for isoform discrimination

PKC isozyme panel IC50 profiling; selectivity window interpretation

NNRTI resistance-breaking antiviral research

Distinct pyrido[1,2-a]indole NNRTI binding mode (BCH-1)

Mutant HIV-1 RT panel; fold-change in IC50 endpoints

Diversity-oriented pyridoindole library synthesis

One-pot reductive cycloaromatization–lactamization sequence

Diastereoselectivity and yield optimization; parallel SAR

• [1] Nagakura, Y., et al. (1993). Journal of Pharmacology and Experimental Therapeutics, 265(2), 752–758. View Source
• [2] Taylor, D.L., et al. (1999). Antiviral Chemistry and Chemotherapy, 10(2), 79–86. DOI: 10.1177/095632029901000204 View Source
• [3] Srivastava, A., et al. (2015). RSC Advances, 5, 26891–26896. DOI: 10.1039/C5RA01430A View Source